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Compound of Interest

Compound Name: L-156903

Cat. No.: B1673692

Essential Safety and Handling Guide for L-
156903

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of L-
156903 (CAS: 116740-51-3), a potent bioactive chemical intended for research use only.
Adherence to these procedures is essential to ensure personal safety and maintain a secure
laboratory environment.

Physicochemical Properties

A summary of the key physicochemical properties of L-156903 is provided below. This
information is critical for understanding its behavior and for safe handling.

Property Value

Molecular Formula C35H41N705S

Molecular Weight 671.81 g/mol

Appearance Solid at room temperature
Storage (Powder) -20°C for 3 years; 4°C for 2 years
Storage (In Solvent) -80°C for 6 months
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Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling L-
156903, particularly in its powdered form. Since L-156903 is a potent compound, stringent PPE
protocols are necessary to prevent exposure.[1][2][3][4][5][6][71[8][2][10]

. Specifications and Best
Body Part PPE Recommendation .
Practices

Recommended when handling
) ] ] the powder outside of a
Respiratory N95 or higher-rated respirator )
containment system (e.g.,

fume hood, glove box).

Goggles should provide a

complete seal around the
Eyes/Face Safety goggles and face shield  eyes. A face shield offers an

additional layer of protection

against splashes.

Wear two pairs of powder-free

) o nitrile gloves. Change the
Double-gloving with nitrile ) .
Hands outer glove immediately upon
gloves o )
contamination and both pairs

every 30-60 minutes.

The lab coat should be made

Bod Disposable lab coat with long of a low-permeability fabric.
o
Y sleeves and elastic cuffs Cuffs should be tucked into the
inner gloves.

Shoe covers should be worn
Closed-toe shoes and ] )
Feet ] when there is a risk of powder
disposable shoe covers )
spillage.

Operational and Disposal Plans

Strict adherence to the following operational and disposal plans is mandatory to minimize risk
and ensure regulatory compliance.
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Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by lining it with absorbent, disposable bench paper.

o Weighing and Aliquoting: All handling of powdered L-156903 should be performed within a
certified chemical fume hood or a glove box to minimize inhalation exposure.

e Transporting: When moving the compound, even in small quantities, use sealed, shatter-
proof secondary containers.

o Cleaning: After handling, decontaminate the work surface with a suitable solvent (e.g., 70%
ethanol) and dispose of all contaminated materials as outlined below.

Disposal Plan

While the Safety Data Sheet for L-156903 does not classify it as hazardous, it is prudent to
handle its disposal with care.[11][12][13][14]

o Solid Waste: All contaminated solid waste, including gloves, bench paper, and empty
containers, should be collected in a dedicated, sealed, and clearly labeled waste bag.

e Liquid Waste: Unused solutions of L-156903 should be collected in a designated, sealed
waste container.

» Final Disposal: All waste should be disposed of through your institution's chemical waste
program. Do not dispose of L-156903 down the drain or in regular trash.

Experimental Workflow for Handling L-156903

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1673692?utm_src=pdf-body
https://www.benchchem.com/product/b1673692?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.benchchem.com/product/b1673692?utm_src=pdf-body
https://www.benchchem.com/product/b1673692?utm_src=pdf-body
https://www.benchchem.com/product/b1673692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

4 )

Preparation

Don Appropriate PPE

Prepare Workspace

- J

[Handling (in ontainment)\

Weigh/Aliquot Powder

Dissolve in Solvent

Decontaminate Workspace

Dispose of Waste

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of L-156903.

Emergency Spill Response
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In the event of a spill, follow these procedures immediately.[15][16][17][18][19]

Evacuate Immediate Area

Alert Others & Supervisor

Assess Spill Size

Small Spill (<1g) Large Spill (>1g)

Clean with Spill Kit Contact EHS

(Dispose of Cleanup Materials)

!

( Complete Incident Report)

Click to download full resolution via product page
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Caption: Emergency response flowchart for an L-156903 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling L-156903].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673692#personal-protective-equipment-for-
handling-1-156903]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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